(5-(thiophen-2-yl)isoxazol-3-yl)methyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate

• IUPAC Name: (5-thiophen-2-yl-1,2-oxazol-3-yl)methyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate
• InChI: InChI=1S/C19H14N2O4S/c1-11-17(13-5-2-3-6-14(13)20-11)18(22)19(23)24-10-12-9-15(25-21-12)16-7-4-8-26-16/h2-9,20H,10H2,1H3
• InChI Key: RXEUSRHPCLWADR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)OCC3=NOC(=C3)C4=CC=CS4
• Molecular Formula: C19H14N2O4S
• Molecular Weight: 366.4 g/mol

Description

(5-(thiophen-2-yl)isoxazol-3-yl)methyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate, also known as TMIOA, is a chemical compound with potential applications in scientific research. It is a derivative of isoxazole and indole and has been synthesized through various methods.

Scientific Research Applications

Synthetic Methodologies

Research in synthetic chemistry has developed methods for creating novel compounds with potential therapeutic applications. For example, Klásek et al. (2010) explored the reaction of 3-phenyl-3-aminoquinoline-2,4-diones with isothiocyanates, leading to novel compounds with potential biological activities. These synthetic routes offer insights into the construction of complex molecules that might include structures similar to "(5-(thiophen-2-yl)isoxazol-3-yl)methyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate" (Klásek, Lyčka, Mikšík, & Růžička, 2010).

Biological Activities

The research into isoxazole and thiophene derivatives has also revealed their potential as biologically active molecules. Studies have demonstrated the anti-inflammatory, antimicrobial, and anticancer properties of compounds featuring these heterocycles. For instance, Gomha et al. (2016) synthesized a series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, which exhibited promising anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines (Gomha, Edrees, & Altalbawy, 2016). These findings highlight the therapeutic potential of molecules related to "this compound".

Materials Science

In the realm of materials science, derivatives of isoxazoles and thiophenes have been explored for their electronic properties, which could be relevant to the application of the chemical compound . The work by Nagaraju et al. (2018) on the crystal structure of substituted thiophenes underscores the material's significance in developing new materials with potential applications in organic electronics and photonics (Nagaraju, Sridhar, Sreenatha, Kumara, & Sadashiva, 2018).